Cas no 1061377-71-6 (1-Cyclohexyl-3-[4-(3-morpholin-4-yl-propoxy)phenyl]urea)

• Product Name: 1-Cyclohexyl-3-[4-(3-morpholin-4-yl-propoxy)phenyl]urea
• CAS No: 1061377-71-6
• MF: C₂₀H₃₁N₃O₃
• MW: 361.478445291519
• CID: 4729826
• PubChem ID: 25015124
• Update Time: 2025-06-10

1-Cyclohexyl-3-[4-(3-morpholin-4-yl-propoxy)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• BDBM50296221
• SCHEMBL4258016
• 1061377-71-6
• CHEMBL568915
• 1-cyclohexyl-3-(4-(3-morpholinopropoxy)phenyl)urea
• 1-cyclohexyl-3-[4-(3-morpholin-4-yl-propoxy)phenyl]urea
• 1-Cyclohexyl-3-[4-(3-morpholin-4-yl-propoxy)phenyl]urea

• Inchi： 1S/C20H31N3O3/c24-20(21-17-5-2-1-3-6-17)22-18-7-9-19(10-8-18)26-14-4-11-23-12-15-25-16-13-23/h7-10,17H,1-6,11-16H2,(H2,21,22,24)
• InChI Key： NRPGYHVVWXOCRI-UHFFFAOYSA-N
• SMILES： O1CCN(CCCOC2C=CC(=CC=2)NC(NC2CCCCC2)=O)CC1

Computed Properties

• Exact Mass: 361.23654186g/mol
• Monoisotopic Mass: 361.23654186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-Cyclohexyl-3-[4-(3-morpholin-4-yl-propoxy)phenyl]urea

Comprehensive Overview of 1-Cyclohexyl-3-[4-(3-morpholin-4-yl-propoxy)phenyl]urea (CAS No. 1061377-71-6)

1-Cyclohexyl-3-[4-(3-morpholin-4-yl-propoxy)phenyl]urea (CAS No. 1061377-71-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This urea derivative features a cyclohexyl group and a morpholine-containing side chain, which contribute to its distinct chemical behavior and biological activity. Researchers are particularly interested in its role as a modulator of specific enzymatic pathways, making it a promising candidate for drug development.

The compound's molecular structure includes a phenylurea backbone, which is known for its versatility in medicinal chemistry. The incorporation of a morpholin-4-yl-propoxy moiety enhances its solubility and bioavailability, critical factors for pharmacokinetic optimization. Recent studies have explored its potential in targeting protein kinases and G-protein-coupled receptors (GPCRs), aligning with current trends in precision medicine and personalized therapeutics. These attributes make 1-Cyclohexyl-3-[4-(3-morpholin-4-yl-propoxy)phenyl]urea a subject of ongoing investigation in oncology and metabolic disorder research.

In the context of modern drug discovery, 1-Cyclohexyl-3-[4-(3-morpholin-4-yl-propoxy)phenyl]urea exemplifies the shift toward small-molecule inhibitors with high selectivity and low toxicity. Its CAS No. 1061377-71-6 is frequently cited in patent literature, reflecting its commercial and academic relevance. The compound's synthetic route often involves multi-step organic reactions, including amide coupling and etherification, which are well-documented in peer-reviewed journals. This methodological transparency supports reproducibility, a key concern in contemporary pharmaceutical R&D.

From an SEO perspective, queries such as "1-Cyclohexyl-3-[4-(3-morpholin-4-yl-propoxy)phenyl]urea uses" and "CAS 1061377-71-6 supplier" are increasingly common, indicating growing interest among chemists and procurement specialists. The compound's association with kinase inhibition and signal transduction pathways also aligns with trending topics like cancer immunotherapy and metabolic syndrome management. These connections enhance the compound's visibility in scientific databases and search engines, driving engagement from diverse stakeholders.

Quality control and analytical characterization of 1-Cyclohexyl-3-[4-(3-morpholin-4-yl-propoxy)phenyl]urea typically employ advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with regulatory standards, a priority for manufacturers and end-users alike. Furthermore, the compound's stability under various storage conditions is a frequent topic in user forums, highlighting practical considerations for laboratory handling and long-term usability.

In summary, 1-Cyclohexyl-3-[4-(3-morpholin-4-yl-propoxy)phenyl]urea (CAS No. 1061377-71-6) represents a convergence of innovative chemistry and biomedical potential. Its structural complexity and functional adaptability position it as a valuable tool for researchers exploring next-generation therapeutics. As the scientific community continues to unravel its mechanisms of action, this compound is poised to remain a focal point in both academic and industrial settings.